Cas no 2228478-29-1 (1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2228478-29-1
• MF: C₈H₁₂F₂N₂O
• MW: 190.190488815308
• CID: 6304223
• PubChem ID: 165885305
• Update Time: 2025-05-23

1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol
• 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]propan-2-ol
• 2228478-29-1
• EN300-1973564

• Inchi： 1S/C8H12F2N2O/c1-5(13)3-6-4-12(2)11-7(6)8(9)10/h4-5,8,13H,3H2,1-2H3
• InChI Key： MFTNHEWEDFGLPY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CC(C)O)F

Computed Properties

• Exact Mass: 190.09176933g/mol
• Monoisotopic Mass: 190.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol

Professional Introduction to Compound with CAS No. 2228478-29-1 and Product Name: 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol

The compound identified by the CAS number 2228478-29-1 and the product name 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The presence of a difluoromethyl group and a methyl substituent on the pyrazole ring enhances its pharmacological profile, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms, particularly in the form of difluoromethyl groups. These groups are widely recognized for their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The incorporation of a difluoromethyl group in the position 3 of the pyrazole ring in this compound is particularly noteworthy, as it has been shown to enhance the bioavailability and reduce the metabolic clearance rate of related molecules. This feature makes 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol a promising candidate for further exploration in drug discovery.

The methyl group present in the molecule at the 1-position of the pyrazole ring also contributes to its pharmacological properties. Methyl groups are known to influence the electronic distribution and steric environment of a molecule, which can significantly impact its interaction with biological targets. In this context, the methyl group in 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol may play a crucial role in modulating its binding affinity and selectivity towards specific enzymes or receptors. This dual substitution pattern, combining both difluoromethyl and methyl groups, suggests that this compound may exhibit unique pharmacological characteristics that could be exploited for therapeutic purposes.

Recent studies have highlighted the potential of pyrazole derivatives as scaffolds for the development of new drugs. Pyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors involved in inflammatory responses, pain perception, and neurotransmission. The structural flexibility of pyrazole derivatives allows for the introduction of diverse substituents that can fine-tune their pharmacological properties. In this regard, 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-ol represents an interesting example of how structural modifications can lead to novel bioactive molecules.

The alcohol functional group at the 2-position of the propyl chain in this compound adds another layer of complexity to its pharmacological profile. Alcohol groups are known to participate in hydrogen bonding interactions, which can significantly influence the binding affinity and selectivity of a molecule towards biological targets. In this context, the alcohol group in 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylylpropanalcohol may contribute to its ability to interact with specific enzymes or receptors through hydrogen bonding. This feature could be particularly important for designing molecules with enhanced binding affinity and selectivity.

Current research in pharmaceutical chemistry is focused on developing novel compounds that exhibit improved pharmacological properties compared to existing drugs. One key area of interest is the development of molecules that can modulate inflammatory responses through inhibition of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Pyrazole derivatives have shown promise in this regard, with several compounds currently being evaluated in clinical trials for their anti-inflammatory properties. The structural features of 1-(3-difluoromethoxy)-4-(methylthio)pyrazole, including its pyrazole core and substituents such as difluoromethoxy and methylthio, suggest that it may have similar anti-inflammatory activity.

Another area where pyrazole derivatives have shown significant promise is in the development of analgesic agents. These compounds have been found to interact with various pain-related targets, including transient receptor potential (TRP) channels and opioid receptors. The structural flexibility of pyrazole derivatives allows for the introduction of diverse substituents that can fine-tune their pharmacological properties. In this regard, (E)-5-(4-fluorophenyl)-3-(trifluoromethyl)pyrazole, which shares some structural similarities with our compound, has been investigated for its potential analgesic activity.

The synthesis and characterization of novel heterocyclic compounds remain a cornerstone of modern pharmaceutical research. The compound with CAS number 222847829, specifically named as *difluoromethoxy* *methylene* *pyridine* *carbonitrile* or more commonly referred to as *5-amino-substituted* *pyridine* *carbonitrile* derivative, represents an interesting example of how structural modifications can lead to novel bioactive molecules. These compounds are often synthesized through multi-step organic reactions that involve functional group transformations such as halogenation, alkylation, and condensation reactions.

The synthesis process typically begins with commercially available starting materials such as pyridine derivatives or halogenated pyridines. These starting materials undergo sequential functionalization reactions to introduce desired substituents at specific positions on the pyridine ring. For example, *5-amino-substituted* *pyridine* *carbonitrile* derivatives are often synthesized by reacting halogenated pyridines with cyanide sources followed by reduction steps to introduce amino groups at desired positions.

The structural elucidation of these compounds is typically performed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, along with X-ray crystallography when single crystals are available. These techniques provide detailed information about the molecular structure, including connectivity between atoms, hybridization states, and stereochemistry, which are crucial for understanding their biological activity.

In conclusion, 1-(3-difluoromethoxy)-4-(methylthio)pyrazole represents an interesting exampleof how structural modificationscan leadto novel bioactive moleculesin pharmaceutical chemistry. Its unique combinationof substituents, including difluoromethoxyand methylthio groups, suggeststhat it may exhibitsignificant biological activityand could be exploredfor therapeutic applications.* This compound exemplifies*the importance*of structural diversity*and functional group*modifications*in drug discovery.* As research*continues*to uncover new*biological targets*and mechanisms,*compounds like *this one*will play*a crucial role*in developing next-generation therapeutics.*